Cas no 24248-74-6 (6-acetyl-2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide)

• Product Name: 6-acetyl-2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• CAS No: 24248-74-6
• MF: C₁₀H₁₃N₃O₂S
• MW: 239.294120550156
• MDL: MFCD09743162
• CID: 1079625
• PubChem ID: 25219685
• Update Time: 2025-04-20

6-acetyl-2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-Acetyl-2-amino-4,5,6,7-tetrahydrothieno-[2,3-c]pyridine-3-carboxamide
• 6-acetyl-2-amino-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide
• 6-acetyl-2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• MFCD09743162
• 24248-74-6
• AN-584/43422700
• ALBB-007024
• STK504247
• EN300-238489
• 6-acetyl-2-amino-4H,5H,7H-thieno[2,3-c]pyridine-3-carboxamide
• 6-Acetyl-2-amino-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide dihydrochloride
• 6-acetyl-2-amino-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• F2146-0055
• 6-acetyl-2-amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide
• BS-37585
• AKOS000265240

• MDL： MFCD09743162
• Inchi： 1S/C10H13N3O2S/c1-5(14)13-3-2-6-7(4-13)16-10(12)8(6)9(11)15/h2-4,12H2,1H3,(H2,11,15)
• InChI Key： HVAWXSNOFJTABL-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)C2=C1CN(C(C)=O)CC2)N

Computed Properties

• Exact Mass: 239.07284784g/mol
• Monoisotopic Mass: 239.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 118Ų

6-acetyl-2-amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Security Information

• HazardClass：IRRITANT